Cas no 1341485-06-0 (5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product name: 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1341485-06-0
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 5754568
• PubChem ID: 63382950

5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0290942
• 1341485-06-0
• 5-(6-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• AKOS012689180
• EN300-1120118
• 5-(6-methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(6-methyl-3-pyridinyl)-
• 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H7N3O3/c1-5-2-3-6(4-10-5)8-11-7(9(13)14)12-15-8/h2-4H,1H3,(H,13,14)
• InChI Key： SMQANCSOIHBXDX-UHFFFAOYSA-N
• SMILES： O1C(C2=CN=C(C)C=C2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 425.1±55.0 °C(Predicted)
• pka: 2.93±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic Acid (CAS No. 1341485-06-0)

5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1341485-06-0, has garnered attention due to its structural features and its implications in the development of novel therapeutic agents. The presence of a pyridine ring and an oxadiazole moiety makes it a promising candidate for further investigation in various pharmacological applications.

The compound's molecular structure consists of a pyridine ring substituted at the 6-position with a methyl group and at the 3-position with a -C(=O)O- group linked to an oxadiazole ring. This specific arrangement of functional groups suggests potential interactions with biological targets, making it an attractive molecule for drug discovery efforts. The oxadiazole ring is known for its stability and ability to participate in hydrogen bonding, which can be crucial for binding to biological receptors.

In recent years, there has been a growing interest in oxadiazole derivatives due to their diverse biological activities. These derivatives have shown promise as antimicrobial, anti-inflammatory, and anticancer agents. The compound in question, 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, is part of this expanding family of molecules that hold potential therapeutic value.

One of the key aspects of this compound is its ability to modulate biological pathways by interacting with specific enzymes or receptors. For instance, studies have indicated that oxadiazole derivatives can inhibit the activity of certain kinases, which are involved in cell proliferation and survival. The methylpyridine moiety in this compound may enhance its binding affinity to these targets by providing additional interaction points through hydrophobic and electrostatic interactions.

Recent research has also explored the synthetic pathways for obtaining 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid in high yields and purity. Efficient synthetic methods are crucial for scaling up production and conducting further pharmacological studies. Advances in synthetic chemistry have enabled the development of more streamlined routes that minimize side reactions and improve overall yields.

The pharmacological properties of this compound have been investigated in several preclinical studies. These studies have focused on evaluating its efficacy and safety profiles in various disease models. Initial results suggest that 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid exhibits promising activity against certain types of cancer cells by inducing apoptosis or inhibiting cell growth. Additionally, its anti-inflammatory properties have been observed in models of acute inflammation.

The compound's potential as a therapeutic agent is further supported by its favorable pharmacokinetic properties. Studies have shown that it exhibits good solubility in aqueous solutions and moderate oral bioavailability, which are important factors for drug development. Furthermore, its stability under various storage conditions enhances its practicality for clinical trials and commercialization.

In conclusion, 5-(6-Methylpyridin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1341485-06-0) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique molecular features make it a valuable candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents. The ongoing research into its biological activities and synthetic methodologies underscores its importance as a compound worthy of continued investigation.